Cas no 2229388-41-2 (tert-butyl N-2-amino-1-(2-fluoro-6-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(2-fluoro-6-nitrophenyl)ethylcarbamate
• CAS No: 2229388-41-2
• MF: C₁₃H₁₈FN₃O₄
• MW: 299.29812669754
• CID: 5767008
• PubChem ID: 165757239
• Update Time: 2025-10-31

tert-butyl N-2-amino-1-(2-fluoro-6-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-amino-1-(2-fluoro-6-nitrophenyl)ethyl]carbamate
• EN300-1871822
• 2229388-41-2
• tert-butyl N-2-amino-1-(2-fluoro-6-nitrophenyl)ethylcarbamate

• Inchi： 1S/C13H18FN3O4/c1-13(2,3)21-12(18)16-9(7-15)11-8(14)5-4-6-10(11)17(19)20/h4-6,9H,7,15H2,1-3H3,(H,16,18)
• InChI Key： XYIXRMXVGFSNQU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(CN)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 299.12813423g/mol
• Monoisotopic Mass: 299.12813423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-2-amino-1-(2-fluoro-6-nitrophenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-2-amino-1-(2-fluoro-6-nitrophenyl)ethylcarbamate (CAS No. 2229388-41-2)

The compound tert-butyl N-2-amino-1-(2-fluoro-6-nitrophenyl)ethylcarbamate (CAS No. 2229388-41-2) is a specialized carbamate derivative with significant relevance in pharmaceutical and organic synthesis. Its unique structure, featuring a fluoro and nitro substituent on the phenyl ring, makes it a valuable intermediate for drug discovery and development. Researchers and chemists are increasingly interested in this compound due to its potential applications in designing targeted therapies and small molecule inhibitors.

One of the key features of tert-butyl N-2-amino-1-(2-fluoro-6-nitrophenyl)ethylcarbamate is its role as a protecting group in peptide synthesis. The tert-butyloxycarbonyl (Boc) group is widely used to protect amines during multi-step reactions, ensuring selective reactivity. This compound’s nitrophenyl moiety also contributes to its utility in fluorescence labeling and bioconjugation, which are critical in biomedical imaging and diagnostic assays.

In recent years, the demand for fluorinated compounds like tert-butyl N-2-amino-1-(2-fluoro-6-nitrophenyl)ethylcarbamate has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a trending topic in medicinal chemistry, as it improves drug-like properties such as membrane permeability and binding affinity. This aligns with the growing interest in precision medicine and personalized therapeutics, where tailored molecular designs are essential.

The synthesis of tert-butyl N-2-amino-1-(2-fluoro-6-nitrophenyl)ethylcarbamate typically involves multi-step organic reactions, including amination, carbamate formation, and nitroaromatic functionalization. These processes are optimized for high yield and purity, catering to the stringent requirements of pharmaceutical GMP standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with regulatory guidelines.

Another area of interest is the compound’s potential in catalysis and material science. The nitro group can participate in redox reactions, making it useful in electrochemical sensors and energy storage applications. Additionally, its aromatic system lends itself to π-stacking interactions, which are exploited in supramolecular chemistry for designing functional materials.

From an SEO perspective, users frequently search for terms like "Boc-protected amines", "fluorinated nitroaromatics", and "carbamate synthesis". These keywords reflect the compound’s versatility and its intersection with cutting-edge research. By addressing these queries, this article aims to provide a comprehensive resource for chemists, researchers, and industry professionals seeking detailed information on CAS No. 2229388-41-2.

In conclusion, tert-butyl N-2-amino-1-(2-fluoro-6-nitrophenyl)ethylcarbamate represents a multifaceted compound with broad applications in drug development, bioconjugation, and material science. Its structural attributes and synthetic adaptability position it as a valuable tool in modern chemistry. As research continues to evolve, this compound is likely to play an even greater role in advancing innovative technologies and therapeutic solutions.